Cas no 80104-73-0 (Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]-)

• Product name: Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]-
• CAS No: 80104-73-0
• MF: C₁₄H₁₁N₃O₅
• MW: 301.25424
• CID: 706301
• PubChem ID: 2827247

Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[(2,4-dinitrophenyl)amino]phenyl]-
• 1-[3-(2,4-dinitroanilino)phenyl]ethanone
• 3-ACETYL-2',4'-DINITRODIPHENYLAMINE
• 1-{3-[(2,4-dinitrophenyl)amino]phenyl}ethanone
• 80104-73-0
• DTXSID10385138
• AKOS000486048
• 1-[3-(2,4-Dinitroanilino)phenyl]ethan-1-one
• CBDivE_000334

• Inchi： InChI=1S/C14H11N3O5/c1-9(18)10-3-2-4-11(7-10)15-13-6-5-12(16(19)20)8-14(13)17(21)22/h2-8,15H,1H3
• InChI Key： NZXMSLNLTAUBHE-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.06987046g/mol
• Monoisotopic Mass: 301.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 3.4